Cas no 1261982-07-3 (4-(4-Benzyloxyphenyl)-3-fluorophenol)

• Product Name: 4-(4-Benzyloxyphenyl)-3-fluorophenol
• CAS No: 1261982-07-3
• MF: C₁₉H₁₅FO₂
• MW: 294.319608926773
• MDL: MFCD18314079
• CID: 2767443
• PubChem ID: 53219756
• Update Time: 2025-06-11

4-(4-Benzyloxyphenyl)-3-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 4-(4-BENZYLOXYPHENYL)-3-FLUOROPHENOL
• 3-fluoro-4-(4-phenylmethoxyphenyl)phenol
• 4'-(Benzyloxy)-2-fluoro-4-biphenylol
• Z9269
• 4'-(Benzyloxy)-2-fluoro[1,1'-biphenyl]-4-ol
• MFCD18314079
• 1261982-07-3
• 4'-(BENZYLOXY)-2-FLUORO-[1,1'-BIPHENYL]-4-OL
• DTXSID40684580
• CS-0209185
• F87797
• BS-27117
• 4-(4-Benzyloxyphenyl)-3-fluorophenol

• MDL： MFCD18314079
• Inchi： 1S/C19H15FO2/c20-19-12-16(21)8-11-18(19)15-6-9-17(10-7-15)22-13-14-4-2-1-3-5-14/h1-12,21H,13H2
• InChI Key： MGXSUZPIPHJTCG-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1C=CC(=CC=1)OCC1C=CC=CC=1)O

Computed Properties

• Exact Mass: 294.10560788g/mol
• Monoisotopic Mass: 294.10560788g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 29.5

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 448.0±40.0 °C at 760 mmHg
• Flash Point: 198.8±23.8 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

4-(4-Benzyloxyphenyl)-3-fluorophenol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-(4-Benzyloxyphenyl)-3-fluorophenol

Comprehensive Overview of 4-(4-Benzyloxyphenyl)-3-fluorophenol (CAS No. 1261982-07-3): Properties, Applications, and Industry Insights

4-(4-Benzyloxyphenyl)-3-fluorophenol (CAS No. 1261982-07-3) is a fluorinated aromatic compound that has garnered significant attention in pharmaceutical and material science research. This specialty chemical is characterized by its unique molecular structure, combining a benzyloxy group with a fluorophenol moiety, which enhances its reactivity and utility in synthetic applications. Researchers and industry professionals frequently search for terms like "fluorophenol derivatives", "benzyloxy compounds", and "CAS 1261982-07-3 applications", reflecting its relevance in advanced chemical synthesis.

The compound's physicochemical properties make it a valuable intermediate in the development of high-performance polymers and bioactive molecules. Its fluorine atom contributes to increased stability and lipophilicity, traits highly sought after in drug design. Recent studies highlight its potential in targeted drug delivery systems, aligning with the growing demand for precision medicine solutions. Searches for "fluorophenol in drug discovery" and "benzyloxy-phenyl synthesis" underscore its role in cutting-edge research.

In material science, 4-(4-Benzyloxyphenyl)-3-fluorophenol is explored for its photoactive properties, particularly in OLED technologies and liquid crystal displays. The compound's ability to modulate electron transport has sparked interest in organic electronics, a field experiencing rapid growth due to the push for sustainable energy solutions. Industry queries such as "fluorophenol-based OLED materials" and "CAS 1261982-07-3 in optoelectronics" reflect these emerging applications.

From a synthetic chemistry perspective, the compound serves as a versatile building block for cross-coupling reactions and etherification processes. Its benzyl-protected hydroxyl group allows for selective deprotection, enabling complex molecular architectures—a feature frequently discussed in forums searching for "ortho-fluorophenol reactivity" or "benzyl ether deprotection methods". This adaptability positions it as a key player in green chemistry initiatives aiming to reduce synthetic steps.

Quality control of CAS No. 1261982-07-3 involves rigorous HPLC analysis and spectroscopic characterization (NMR, FT-IR), with purity standards exceeding 98% for research-grade material. The compound's storage stability under inert atmospheres and its solubility profile in polar aprotic solvents are frequently documented in technical datasheets, addressing common user concerns about "fluorophenol handling precautions" and "benzyloxy compound storage".

Market trends indicate rising demand for fluorinated intermediates like 4-(4-Benzyloxyphenyl)-3-fluorophenol, driven by advancements in bioconjugation techniques and smart material development. Patent analyses reveal its inclusion in innovative formulations for anti-inflammatory agents and advanced coatings, responding to search trends around "fluorophenol patents 2023" and "benzyloxyphenyl commercial uses". Regulatory compliance with REACH and FDA guidelines further ensures its safe utilization across industries.

Future research directions may explore its catalytic applications or supramolecular chemistry potential, particularly in molecular recognition systems. As sustainability becomes paramount, investigations into biocatalytic synthesis of this compound could answer growing searches for "green synthesis of fluorophenols". With its multifaceted utility and alignment with industry 4.0 priorities, 4-(4-Benzyloxyphenyl)-3-fluorophenol remains a compound of enduring scientific and commercial interest.